4-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 4-butoxy-N-[(2,5-dimethylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C20H24N2O2S/c1-4-5-12-24-17-10-8-16(9-11-17)19(23)22-20(25)21-18-13-14(2)6-7-15(18)3/h6-11,13H,4-5,12H2,1-3H3,(H2,21,22,23,25)
• InChI Key: YRQGFGSESAKXTM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C=CC(=C2)C)C
• Molecular Formula: C20H24N2O2S
• Molecular Weight: 356.5 g/mol

Description

4-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide, also known as DMBA, is a chemical compound that has been widely used in scientific research due to its unique properties. DMBA belongs to the class of thioamides and is a potent inhibitor of cytochrome P450 enzymes.

Mechanism of Action

4-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide inhibits cytochrome P450 enzymes by binding to the heme group of the enzyme. This prevents the enzyme from metabolizing drugs and toxins, leading to an increase in their concentration in the body. The mechanism of action of 4-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide has been extensively studied and is well understood.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide are primarily related to its inhibition of cytochrome P450 enzymes. This can lead to an increase in the concentration of drugs and toxins in the body, which can have both positive and negative effects. 4-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide has been shown to have a protective effect against certain types of cancer, but it can also increase the toxicity of certain drugs.

Advantages and Limitations for Lab Experiments

4-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a well-understood mechanism of action. It is also a potent inhibitor of cytochrome P450 enzymes, making it useful for studying drug metabolism and toxicity. However, 4-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide also has some limitations. It can be toxic at high concentrations, and its effects can be difficult to predict in vivo.

Future Directions

There are several future directions for research on 4-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide. One area of interest is the development of more potent and selective inhibitors of cytochrome P450 enzymes. Another area of interest is the use of 4-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide in the treatment of cancer, as it has been shown to have a protective effect against certain types of cancer. Finally, there is interest in using 4-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide to study the effects of cytochrome P450 inhibition on drug metabolism and toxicity in vivo.
Conclusion
4-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide is a unique chemical compound that has been widely used in scientific research. Its potent inhibition of cytochrome P450 enzymes has made it useful for studying drug metabolism and toxicity. While it has some limitations, 4-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide has several advantages for use in lab experiments. There are several future directions for research on 4-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide, including the development of more potent and selective inhibitors of cytochrome P450 enzymes and the use of 4-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide in the treatment of cancer.

Synthesis Methods

The synthesis of 4-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide involves the reaction of 2,5-dimethylaniline with butyl isocyanate and carbon disulfide. The resulting product is then treated with hydrochloric acid to yield 4-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide. The synthesis process is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

4-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide has been used extensively in scientific research due to its unique properties. It is a potent inhibitor of cytochrome P450 enzymes, which are responsible for the metabolism of many drugs and toxins in the body. 4-butoxy-N-{[(2,5-dimethylphenyl)amino]carbonothioyl}benzamide has been used to study the effects of cytochrome P450 inhibition on drug metabolism and toxicity.